Cas no 1955530-17-2 (1,1-Difluorospiro[2.5]octan-6-amine hydrochloride)
1,1-Difluorospiro[2.5]octan-6-amine hydrochloride is a fluorinated spirocyclic amine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a difluoromethylene group enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The spirocyclic structure contributes to conformational rigidity, offering precise spatial control for molecular interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its unique structural features make it valuable for exploring structure-activity relationships in medicinal chemistry.
![1,1-Difluorospiro[2.5]octan-6-amine hydrochloride structure](https://ossimg.kuujia.com/scimg/1956000/1955530-17-2x500.png)
1955530-17-2 structure
Product Name:1,1-Difluorospiro[2.5]octan-6-amine hydrochloride
CAS No:1955530-17-2
MF:C8H14ClF2N
MW:197.65326833725
CID:4631399
PubChem ID:121209137
Update Time:2025-06-07
1,1-Difluorospiro[2.5]octan-6-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluorospiro[2.5]octan-6-amine hydrochloride
- 2,2-difluorospiro[2.5]octan-6-amine;hydrochloride
- AT23748
- 1,1-DIFLUOROSPIRO[2.5]OCTAN-6-AMINE HCL
- AKOS026748228
- SCHEMBL25419213
- PS-17716
- F2167-4376
- EN300-270269
- 1,1-difluorospiro[2.5]octan-6-aminehydrochloride
- 2,2-difluorospiro[2.5]octan-6-amine HCl
- 1955530-17-2
- 2,2-Difluorospiro[2.5]octan-6-amine hydrochloride
- MFCD29991705
- 1,1-Difluorospiro[2.5]octan-6-amine hydrochloride
-
- Inchi： 1S/C8H13F2N.ClH/c9-8(10)5-7(8)3-1-6(11)2-4-7;/h6H,1-5,11H2;1H
- InChI Key： QCAZHLJSDLFFML-UHFFFAOYSA-N
- SMILES： Cl.FC1(CC21CCC(CC2)N)F
Computed Properties
- Exact Mass: 197.0782835g/mol
- Monoisotopic Mass: 197.0782835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
1,1-Difluorospiro[2.5]octan-6-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D158461-100mg |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 100mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D158461-500mg |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 500mg |
$ 910.00 | 2022-06-05 | ||
| TRC | D158461-1g |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 1g |
$ 1385.00 | 2022-06-05 | ||
| Chemenu | CM440675-100mg |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 95%+ | 100mg |
$520 | 2023-02-02 | |
| Chemenu | CM440675-250mg |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 95%+ | 250mg |
$731 | 2023-02-02 | |
| Chemenu | CM440675-500mg |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 95%+ | 500mg |
$1139 | 2023-02-02 | |
| Chemenu | CM440675-1g |
1,1-difluorospiro[2.5]octan-6-amine hydrochloride |
1955530-17-2 | 95%+ | 1g |
$1451 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1297909-100mg |
2,2-difluorospiro[2.5]octan-6-amine;hydrochloride |
1955530-17-2 | 97% | 100mg |
$285 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1297909-250MG |
2,2-difluorospiro[2.5]octan-6-amine;hydrochloride |
1955530-17-2 | 97% | 250mg |
$455 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1297909-500MG |
2,2-difluorospiro[2.5]octan-6-amine;hydrochloride |
1955530-17-2 | 97% | 500mg |
$760 | 2024-07-21 |
1,1-Difluorospiro[2.5]octan-6-amine hydrochloride Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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